Cas no 790690-36-7 (4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 790690-36-7
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 1798419
• PubChem ID: 7295252
• Update Time: 2025-08-02

4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(ethylthio)-N-(2-methyl-5-benzothiazolyl)-
• 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• SCHEMBL5781398
• AKOS024666860
• 4-ethylsulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• 790690-36-7
• F2648-0033
• 4-(ethylthio)-N-(2-methylbenzo[d]thiazol-5-yl)benzamide

• Inchi： 1S/C17H16N2OS2/c1-3-21-14-7-4-12(5-8-14)17(20)19-13-6-9-16-15(10-13)18-11(2)22-16/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： OGNHGDVZBMCQST-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)NC(C1C=CC(=CC=1)SCC)=O

Computed Properties

• Exact Mass: 328.07040549g/mol
• Monoisotopic Mass: 328.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

Comprehensive Overview of 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 790690-36-7)

4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide, identified by its CAS number 790690-36-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzothiazole moiety with an ethylsulfanyl substituent, making it a subject of interest for its potential applications in drug development and functional materials. Researchers are particularly intrigued by its possible role in modulating biological pathways, given its structural similarity to known bioactive molecules.

The compound's benzamide core is a common pharmacophore found in many therapeutic agents, which explains its relevance in medicinal chemistry. Recent studies have explored its interactions with various enzymes and receptors, suggesting potential utility in designing novel inhibitors or modulators. The ethylsulfanyl group adds lipophilicity to the molecule, which could enhance its membrane permeability—a critical factor in drug bioavailability. These characteristics make CAS 790690-36-7 a valuable candidate for further investigation in targeted therapies.

In the context of current trends, the scientific community is increasingly focusing on small-molecule drug discovery and structure-activity relationship (SAR) studies. 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide aligns perfectly with these interests, as its modular structure allows for systematic modifications to optimize efficacy and selectivity. Online searches reveal growing queries about "benzothiazole derivatives in cancer research" and "sulfur-containing bioactive compounds," highlighting the public's fascination with this chemical space.

From a synthetic chemistry perspective, the preparation of 790690-36-7 involves multi-step organic transformations, including amide coupling and thioether formation. Advanced techniques like HPLC purification and NMR characterization are typically employed to ensure high purity and confirm structural integrity. These methodological details are frequently searched by chemistry professionals, reflecting the compound's technical significance in laboratory settings.

Beyond pharmaceutical applications, 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide has shown promise in materials science. Its conjugated system and sulfur heteroatom make it a potential candidate for organic electronic materials, such as OLEDs or photovoltaic devices. This dual applicability in life sciences and advanced materials underscores the compound's versatility and broad research appeal.

Quality control is paramount when working with CAS 790690-36-7, as even minor impurities can significantly impact research outcomes. Analytical methods like mass spectrometry and X-ray crystallography are often utilized to verify compound identity and purity. These quality assurance aspects are crucial for reproducibility in scientific studies—a topic generating substantial discussion in research forums and publications.

As the scientific community continues to explore heterocyclic compounds with therapeutic potential, 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide remains a compelling subject for investigation. Its structural features offer multiple points for derivatization, enabling the generation of compound libraries for high-throughput screening. This approach aligns with modern drug discovery paradigms that emphasize molecular diversity and targeted design.

Environmental and safety considerations are also important when handling this compound. While not classified as hazardous, standard laboratory precautions should be observed during its use. Proper storage conditions—typically cool and dry environments—help maintain the stability of 790690-36-7 over extended periods, ensuring reliable experimental results.

The commercial availability of 4-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide from specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and scalability information are common search queries, reflecting the practical considerations of researchers incorporating this compound into their work. Batch-to-batch consistency and supplier reliability are additional factors that influence purchasing decisions in the scientific community.

Looking ahead, the scientific literature may reveal new applications for CAS 790690-36-7 as research progresses. The compound's unique combination of structural elements positions it as a versatile building block for both medicinal chemistry and materials science innovations. Continued investigation of its properties and potential will undoubtedly contribute valuable knowledge to these dynamic fields of study.